3-Amino-1-tert-butylpyrrolidin-2-one hydrochloride

• IUPAC Name: 3-amino-1-tert-butylpyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C8H16N2O.ClH/c1-8(2,3)10-5-4-6(9)7(10)11;/h6H,4-5,9H2,1-3H3;1H
• InChI Key: BLCIWSKZXOUZOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CCC(C1=O)N.Cl
• Molecular Formula: C8H17ClN2O
• Molecular Weight: 192.68 g/mol

Description

3-Amino-1-tert-butylpyrrolidin-2-one hydrochloride is a chemical compound with the CAS Number: 1909305-02-7. It has a molecular weight of 192.69 and is typically in the form of a powder. This compound has potential applications in various fields, including medical, environmental, and industrial research.

Molecular Structure Analysis

The IUPAC name for this compound is 3-amino-1-(tert-butyl)pyrrolidin-2-one hydrochloride. The InChI code is 1S/C8H16N2O.ClH/c1-8(2,3)10-5-4-6(9)7(10)11;/h6H,4-5,9H2,1-3H3;1H.

Physical And Chemical Properties Analysis

This compound is typically in the form of a powder. It has a molecular weight of 192.69. The storage temperature is room temperature.

Scientific Research Applications

Enantiomeric Purity and Synthesis

• Research by Naef and Seebach (1985) demonstrated the diastereoselective preparation of enantiomerically pure cis- and trans-configurated 2-(tert-Butyl)-3-methylimidazolidin-4-ones from amino acids like (S)-Alanine and (S)-Phenylalanine, highlighting the importance of 3-Amino-1-tert-butylpyrrolidin-2-one hydrochloride in synthesizing chiral, nonracemic enolates for α-alkylation of amino acids without racemization (Naef & Seebach, 1985).

Pharmaceutical Intermediates

• Han et al. (2018) outlined an economical synthesis of tert-butyl (S)-3-aminopyrrolidine-1-carboxylate from L-aspartic acid, showcasing its utility as an intermediate for many pharmaceutically active substances. This process featured mild reaction conditions and cost-effectiveness, making it suitable for industrial preparation (Han et al., 2018).

Molecular Structure and Reaction Studies

• The work by Gasser et al. (2006) on the synthesis and characterization of a new ferrocenyl uracil peptide nucleic acid monomer introduces tert-butyl-2-(N-(2-(((9H-floren-9-yl)methoxy)carbonylamino)ethyl)-2-(5-(N-ferrocenylmethylbenzamido)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)acetate. This research contributes to understanding the molecular structure, hydrogen bonding, and potential for analytical applications in DNA base pairing and electrochemical studies (Gasser et al., 2006).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. The compound is labeled with the GHS07 pictogram and the signal word "Warning".